Cas no 259683-88-0 (3-(Chloromethyl)-5-cyclobutyl-1,2,4-oxadiazole)

• Product Name: 3-(Chloromethyl)-5-cyclobutyl-1,2,4-oxadiazole
• CAS No: 259683-88-0
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD00728735
• CID: 247196
• PubChem ID: 4068114
• Update Time: 2025-04-19

3-(Chloromethyl)-5-cyclobutyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,3-(chloromethyl)-5-cyclobutyl-
• 3-(CHLOROMETHYL)-5-CYCLOBUTYL-1,2,4-OXADIAZOLE
• 259683-88-0
• PS-11799
• AKOS009158022
• SCHEMBL5725275
• EN300-322377
• MFCD00728735
• 3-(Chloromethyl)-5-cyclobutyl-1,2,4-oxadiazole

• MDL： MFCD00728735
• Inchi： 1S/C7H9ClN2O/c8-4-6-9-7(11-10-6)5-2-1-3-5/h5H,1-4H2
• InChI Key： OHNJTQRSUDKTKX-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(C2CCC2)=N1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų